N-[3-(3,5-Dihydro-2H-1,4-benzoxazepin-4-yl)-3-oxopropyl]but-2-ynamide

• IUPAC Name: N-[3-(3,5-dihydro-2H-1,4-benzoxazepin-4-yl)-3-oxopropyl]but-2-ynamide
• InChI: InChI=1S/C16H18N2O3/c1-2-5-15(19)17-9-8-16(20)18-10-11-21-14-7-4-3-6-13(14)12-18/h3-4,6-7H,8-12H2,1H3,(H,17,19)
• InChI Key: PEFQMBIAEUPDHE-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCCC(=O)N1CCOC2=CC=CC=C2C1
• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol

Description

“N-[3-(3,5-Dihydro-2H-1,4-benzoxazepin-4-yl)-3-oxopropyl]but-2-ynamide” is a chemical compound that belongs to the class of benzoxazepines. Benzoxazepines are important and interesting heterocyclic compounds due to their wide spectrum of biological activities.

Synthesis Analysis

The synthesis of benzoxazepines can be achieved through various methods. One such method involves the KOH-promoted chemodivergent benzannulation of ortho-fluorobenzamides with 2-propyn-1-ol. This process can afford either 1,4-benzoxazepin-5(4H)-ones or 1,3-benzoxazin-4(4H)-ones in good yields with high selectivity, depending greatly upon the use of solvents.

Molecular Structure Analysis

The molecular structure of benzoxazepines involves benzo-fused seven- and six-membered heterocycles containing two heteroatoms of oxygen and nitrogen. The exact structure of “N-[3-(3,5-Dihydro-2H-1,4-benzoxazepin-4-yl)-3-oxopropyl]but-2-ynamide” would require further analysis.

Chemical Reactions Analysis

The KOH-promoted benzannulation of ortho-fluorobenzamides with 2-propyn-1-ol can afford either 1,4-benzoxazepin-5(4H)-ones or 1,3-benzoxazin-4(4H)-ones. This reaction proceeds most probably through the C–F nucleophilic substitution of ortho-fluorobenzamides with 2-propyn-1-ol to give the intermediate of ortho-[(2-propynyl)oxy]benzamide, which underwent the intramolecular hydroamidation in a different manner to afford either seven- or six-membered benzo-fused heterocycles.